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Compound of Interest

Compound Name: SQ 11,447

CAS No.: 33406-68-7

Cat. No.: B1218931

Get Quote

This guide provides a detailed comparison of two prominent phosphodiesterase type 5 (PDE5)

inhibitors, sildenafil and vardenafil, focusing on their performance in specific cellular and

enzymatic assays. The information is intended for researchers, scientists, and professionals in

drug development.

Mechanism of Action Overview
Both sildenafil and vardenafil exert their effects by inhibiting the PDE5 enzyme. PDE5 is

responsible for the degradation of cyclic guanosine monophosphate (cGMP). By inhibiting

PDE5, these compounds increase intracellular cGMP levels, leading to the activation of protein

kinase G (PKG) and subsequent downstream signaling events, which ultimately result in

smooth muscle relaxation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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